Cas no 856905-23-2 (4-(1,3-oxazol-4-yl)benzoic acid)
856905-23-2 structure
Product Name:4-(1,3-oxazol-4-yl)benzoic acid
CAS No:856905-23-2
MF:C10H7NO3
MW:189.167482614517
CID:1033892
PubChem ID:69180144
Update Time:2025-04-20
4-(1,3-oxazol-4-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Oxazol-4-yl)benzoic acid
- 4-(1,3-Oxazol-4-yl)benzoic acid
- YPFJJGYOOOKVFR-UHFFFAOYSA-N
- DTXSID80739962
- 4-oxazol-4-yl-benzoic acid
- CS-0268130
- SCHEMBL4765377
- J-513802
- 856905-23-2
- EN300-692929
- 4-(Oxazol-4-yl)benzoicacid
- DB-294858
- 4-(1,3-oxazol-4-yl)benzoic acid
-
- Inchi: 1S/C10H7NO3/c12-10(13)8-3-1-7(2-4-8)9-5-14-6-11-9/h1-6H,(H,12,13)
- InChI Key: YPFJJGYOOOKVFR-UHFFFAOYSA-N
- SMILES: O1C=NC(=C1)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 189.042593085g/mol
- Monoisotopic Mass: 189.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 63.3Ų
4-(1,3-oxazol-4-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160968-1g |
4-(oxazol-4-yl)benzoic acid |
856905-23-2 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM160968-1g |
4-(oxazol-4-yl)benzoic acid |
856905-23-2 | 95% | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-692929-0.05g |
4-(1,3-oxazol-4-yl)benzoic acid |
856905-23-2 | 0.05g |
$1584.0 | 2023-03-10 | ||
| Enamine | EN300-692929-0.1g |
4-(1,3-oxazol-4-yl)benzoic acid |
856905-23-2 | 0.1g |
$1660.0 | 2023-03-10 | ||
| Enamine | EN300-692929-0.25g |
4-(1,3-oxazol-4-yl)benzoic acid |
856905-23-2 | 0.25g |
$1735.0 | 2023-03-10 | ||
| Enamine | EN300-692929-0.5g |
4-(1,3-oxazol-4-yl)benzoic acid |
856905-23-2 | 0.5g |
$1811.0 | 2023-03-10 | ||
| Enamine | EN300-692929-1.0g |
4-(1,3-oxazol-4-yl)benzoic acid |
856905-23-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-692929-2.5g |
4-(1,3-oxazol-4-yl)benzoic acid |
856905-23-2 | 2.5g |
$3696.0 | 2023-03-10 | ||
| Enamine | EN300-692929-5.0g |
4-(1,3-oxazol-4-yl)benzoic acid |
856905-23-2 | 5.0g |
$5470.0 | 2023-03-10 | ||
| Enamine | EN300-692929-10.0g |
4-(1,3-oxazol-4-yl)benzoic acid |
856905-23-2 | 10.0g |
$8110.0 | 2023-03-10 |
4-(1,3-oxazol-4-yl)benzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:856905-23-2)4-(1,3-oxazol-4-yl)benzoic acid
Order Number:A1091873
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:05
Price ($):1327.0
Email:sales@amadischem.com
4-(1,3-oxazol-4-yl)benzoic acid Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:856905-23-2)4-(1,3-oxazol-4-yl)benzoic acid
Purity:99%
Quantity:250mg
Price ($):1327.0